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Compound of Interest

Compound Name: Epptb

Cat. No.: B049055 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
EPPTB (N-(3-ethoxyphenyl)-4-(1-pyrrolidinyl)-3-(trifluoromethyl)benzamide) is a potent and

selective antagonist and inverse agonist of the Trace Amine-Associated Receptor 1 (TAAR1).

[1][2][3][4] It exhibits significantly higher potency for the mouse TAAR1 compared to the rat and

human orthologs.[1][2][4] Due to its role in modulating dopaminergic signaling, EPPTB is a

valuable tool in neuroscience research, particularly in studies related to psychiatric and

neurodegenerative disorders.[5] Proper preparation of EPPTB stock solutions is critical for

ensuring experimental reproducibility and accuracy. These application notes provide a detailed

protocol for the preparation, storage, and handling of EPPTB stock solutions.

Quantitative Data Summary
The following table summarizes the key quantitative data for EPPTB:
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Property Value Source(s)

Molecular Weight 378.39 g/mol [1][2]

Molecular Formula C₂₀H₂₁F₃N₂O₂ [1][2]

CAS Number 1110781-88-8 [1]

Appearance Solid powder

Purity ≥98% (HPLC) [1][2]

Solubility in DMSO Up to 100 mM [1][2]

Solubility in Ethanol Up to 100 mM [1][2]

Storage of Solid Store at +4°C or -20°C [1][2]

Stock Solution Storage
-80°C for up to 6 months;

-20°C for up to 1 month
[4]

Experimental Protocols
This section details the materials, equipment, and step-by-step procedure for preparing a 10

mM stock solution of EPPTB in DMSO.

Materials
EPPTB powder

Dimethyl sulfoxide (DMSO), anhydrous, ≥99.9% purity

Sterile, conical-bottom polypropylene microcentrifuge tubes (1.5 mL)

Sterile, amber glass vials or cryovials for long-term storage

Pipette tips

Equipment
Analytical balance
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Vortex mixer

Sonicator (optional)

Calibrated micropipettes

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM EPPTB Stock Solution in
DMSO

Pre-weighing Preparations:

Before opening, bring the vial of EPPTB powder to room temperature to prevent

condensation of moisture.

Ensure the analytical balance is calibrated and level.

Weighing EPPTB:

Tare a sterile 1.5 mL microcentrifuge tube on the analytical balance.

Carefully weigh out the desired amount of EPPTB powder into the tared tube. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.78 mg of EPPTB
(Molecular Weight = 378.39 g/mol ).

Calculation: Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 378.39 g/mol x 1000 mg/g = 3.78 mg

Dissolving EPPTB in DMSO:

Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the

microcentrifuge tube containing the EPPTB powder. To prepare a 10 mM solution with

3.78 mg of EPPTB, add 1 mL of DMSO.

Cap the tube tightly and vortex vigorously for 1-2 minutes to facilitate dissolution.
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Visually inspect the solution to ensure that all the powder has dissolved. If any solid

particles remain, continue vortexing. For compounds that are difficult to dissolve, brief

sonication (5-10 minutes) in a water bath can be beneficial. Gentle warming up to 37°C

may also aid dissolution.

Aliquoting and Storage:

Once the EPPTB is completely dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile, amber glass vials or cryovials. This prevents repeated freeze-thaw

cycles which can degrade the compound.

For long-term storage (up to 6 months), store the aliquots at -80°C.[4]

For short-term storage (up to 1 month), store the aliquots at -20°C.[4]

Clearly label all vials with the compound name, concentration, solvent, and date of

preparation.

Preparation of Working Solutions:

When ready to use, thaw an aliquot of the stock solution at room temperature.

Prepare the final working solution by diluting the stock solution in the appropriate cell

culture medium or buffer. It is recommended to perform serial dilutions to achieve the

desired final concentration.

The final concentration of DMSO in the experimental medium should be kept low (typically

≤0.1%) to avoid solvent-induced cytotoxicity. A vehicle control (medium with the same final

concentration of DMSO) should always be included in experiments.

Visualizations
Experimental Workflow
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Workflow for EPPTB Stock Solution Preparation
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Caption: A flowchart illustrating the key steps for preparing a stock solution of EPPTB.
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Hypothetical Signaling Pathway

Hypothetical Signaling Pathway of EPPTB Action
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Caption: A diagram showing EPPTB as an antagonist of the TAAR1 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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